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Ambiguity in "AH 9 Compound"” Identity Hinders
Pharmacological Profiling
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Compound of Interest

Compound Name: AH 9

Cat. No.: B1177876

An in-depth analysis of the requested "AH 9 compound" reveals that this designation is not
unique to a single molecule. Scientific literature and databases refer to several distinct
chemical entities as "AH 9," "Compound 9," or similar variations. This ambiguity makes it
impossible to provide a singular, comprehensive pharmacological profile as requested.

The following compounds have been identified under similar names, each with a unique
pharmacological profile:

o AH-9 (Hydrazine Derivative): This compound has been investigated for its hypoglycemic and
antioxidant properties.[1]

» AN-9 (Pivaloyloxymethyl Butyrate): A histone deacetylase (HDAC) inhibitor with
demonstrated anticancer activity.[2]

o Compound 9a: A novel synthetic histone deacetylase (HDAC) inhibitor with anti-inflammatory
effects.[3]

o Compound 9 (M3-Selective Positive Allosteric Modulator): A modulator of the M3 muscarinic
acetylcholine receptor.[4]

o ARA9 (Ah Receptor-Associated Protein 9): A protein that interacts with the aryl hydrocarbon
receptor, also known as AIP or XAP2.[5]
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e ACAD-9 (Acyl-CoA Dehydrogenase 9): A novel enzyme involved in the mitochondrial beta-
oxidation of unsaturated fatty acids.[6]

e 9-Anilinoacridines (e.g., Compound 13): A class of compounds investigated for their
antimalarial activity.[7]

To proceed with generating a detailed technical guide, it is crucial to first identify the specific
"AH 9 compound"” of interest from the list above. Once the user provides this clarification, a
comprehensive pharmacological profile can be compiled, including quantitative data,
experimental protocols, and the mandatory visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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